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Compound of Interest

Compound Name: Thiamylal

Cat. No.: B1683129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Thiamylal for

anesthetic induction in various animal models. The information is compiled from peer-reviewed

scientific literature and is intended to guide researchers in designing and executing

experiments involving this anesthetic agent.

Introduction
Thiamylal, also known as Surital, is a barbiturate derivative used for its sedative,

anticonvulsant, and hypnotic properties.[1] It is a short-acting anesthetic primarily utilized for

the induction of general anesthesia.[2] Like other barbiturates, Thiamylal acts as a central

nervous system (CNS) depressant.[3] Its rapid onset of action, typically within 30 to 60 seconds

following intravenous administration, makes it a valuable agent for initiating anesthesia in

animal research.[4]

Mechanism of Action
Thiamylal exerts its anesthetic effects by potentiating the activity of the inhibitory

neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[3][4] This action

leads to a prolonged opening of the chloride ion channel, resulting in hyperpolarization of the

neuronal membrane and a subsequent decrease in neuronal excitability.[2][4][5] This

generalized depression of the central nervous system manifests as sedation, hypnosis, and

ultimately, anesthesia.[4] Additionally, Thiamylal can reduce the release of excitatory
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neurotransmitters, further contributing to its anesthetic properties.[4] The drug also depresses

the reticular activating system (RAS), which is involved in regulating wakefulness.[3]
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Caption: Thiamylal's Mechanism of Action at the GABA-A Receptor.

Quantitative Data from Animal Studies
The following tables summarize quantitative data on the use of Thiamylal for anesthetic

induction in various animal models.

Table 1: Thiamylal Dosage and Anesthetic Effects
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Animal Model
Dosage
(mg/kg)

Route of
Administration

Anesthetic
Effect

Reference(s)

Dog 10.2 - 11.6 Intravenous (IV)

Induction of

anesthesia for

tracheal

intubation

[6]

Dog
Varies (preceded

by Midazolam)
Intravenous (IV)

Midazolam at 0.1

and 0.2 mg/kg

reduced

Thiamylal

requirement by

16.4% and

18.9%,

respectively

[7]

Sheep 13.2
Intravenous (IV)

bolus

Mean anesthesia

time (return of

palpebral reflex):

7.89 minutes

[8][9]

Mouse 200 - 300
Intraperitoneal

(IP)

Effective as a

euthanasia

agent, with

effects

equivalent to

pentobarbital and

secobarbital

[10][11][12]

Table 2: Pharmacokinetic Parameters of Thiamylal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8488679/
https://avmajournals.avma.org/view/journals/ajvr/52/5/ajvr.1991.52.05.662.pdf
https://pubmed.ncbi.nlm.nih.gov/4057344/
https://www.researchgate.net/publication/229522812_Pharmacokinetics_of_pentobarbital_and_thiamylal_as_combined_anesthetics_in_sheep
https://pmc.ncbi.nlm.nih.gov/articles/PMC11144528/
https://pubmed.ncbi.nlm.nih.gov/38556347/
https://www.researchgate.net/publication/379391596_Assessment_of_thiamylal_sodium_as_a_euthanasia_drug_in_mice
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Model Parameter Value Reference(s)

Sheep Anesthesia Time
7.89 min (Thiamylal

alone)
[8][9]

Sheep Anesthesia Time

34.1 min (Thiamylal

followed by

pentobarbital)

[8][9]

Cat Elimination Half-life 14.3 hours [1]

Human
Total Clearance (R(+)-

thiamylal)
0.27 +/- 0.23 L/hr/kg [13]

Human
Total Clearance (S(-)-

thiamylal)
0.15 +/- 0.13 L/hr/kg [13]

Human
Volume of Distribution

(R(+)-thiamylal)
3.66 +/- 1.99 L/kg [13]

Human
Volume of Distribution

(S(-)-thiamylal)
2.60 +/- 1.35 L/kg [13]

Experimental Protocols
The following are generalized protocols for anesthetic induction with Thiamylal based on

published studies. Researchers should adapt these protocols to their specific experimental

needs and institutional guidelines.

Protocol 1: Intravenous Anesthetic Induction in Dogs
Objective: To induce general anesthesia for subsequent procedures.

Materials:

Thiamylal sodium for injection

Sterile water for injection or saline

Syringes and needles appropriate for the size of the animal
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Intravenous catheter

Animal scale

Monitoring equipment (e.g., stethoscope, pulse oximeter)

Procedure:

Animal Preparation: Weigh the dog to accurately calculate the dose. Place an intravenous

catheter in a suitable vein (e.g., cephalic, saphenous).

Drug Reconstitution: Prepare the Thiamylal solution according to the manufacturer's

instructions. A common concentration is a 2.5% solution.

Administration: Administer Thiamylal intravenously to effect. A typical starting dose is 10-12

mg/kg.[6] Inject approximately half of the calculated dose over 10-15 seconds. Pause to

assess the level of anesthesia. Continue to administer the drug slowly until the desired

anesthetic depth is reached (e.g., loss of palpebral reflex, muscle relaxation sufficient for

intubation).

Monitoring: Continuously monitor the animal's heart rate, respiratory rate, and reflexes

throughout the induction process. Be prepared to provide respiratory support if necessary, as

Thiamylal can cause respiratory depression.[14][15]

Protocol 2: Intraperitoneal Anesthesia/Euthanasia in
Mice
Objective: To induce a deep anesthetic plane for terminal procedures or euthanasia.

Materials:

Thiamylal sodium

Sterile water for injection or saline

Syringes and 25-27 gauge needles

Animal scale
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Procedure:

Animal Preparation: Weigh the mouse to ensure accurate dosing.

Drug Preparation: Dissolve Thiamylal in the appropriate vehicle to the desired

concentration.

Administration: Administer the Thiamylal solution via intraperitoneal injection. A dosage of

200-300 mg/kg has been shown to be effective for euthanasia.[10][11][12] To perform the

injection, restrain the mouse and tilt it slightly head-down. Insert the needle into the lower

right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or

cecum.

Monitoring: Place the animal in a quiet, warm cage and observe for the loss of the righting

reflex and cessation of respiration and heartbeat.
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Caption: Experimental Workflow for Intravenous Anesthetic Induction.
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Important Considerations
Respiratory Depression: Thiamylal can cause significant respiratory depression.[14][15]

Close monitoring of respiratory rate and depth is crucial. Be prepared to provide ventilatory

support.

Cardiovascular Effects: While one study in dogs showed only slight changes in heart rate

and blood pressure, barbiturates can cause cardiovascular depression.[14][15] Monitor

cardiovascular parameters, especially in compromised animals.

Hepatic Metabolism: Thiamylal is metabolized by the liver.[3] Use with caution in animals

with hepatic impairment.

Drug Interactions: Thiamylal's effects can be potentiated by other CNS depressants. For

example, preanesthetic administration of midazolam can significantly reduce the required

dose of Thiamylal in dogs.[7]

Euthanasia: When used as a euthanasia agent in mice at high doses, Thiamylal has been

associated with potential renal and liver damage, which may be a consideration depending

on the research objectives.[10][11][12]

Conclusion
Thiamylal is an effective and rapid-acting anesthetic induction agent for use in a variety of

animal species. A thorough understanding of its mechanism of action, pharmacokinetics, and

potential side effects is essential for its safe and effective use in research settings. The

provided protocols and data serve as a guide for researchers, but individual experimental

conditions and animal welfare considerations should always be paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/875363/
https://dtic.minsky.ai/ADA046444/pdf
https://pubmed.ncbi.nlm.nih.gov/875363/
https://dtic.minsky.ai/ADA046444/pdf
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-thiamylal-sodium
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://avmajournals.avma.org/view/journals/ajvr/52/5/ajvr.1991.52.05.662.pdf
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11144528/
https://pubmed.ncbi.nlm.nih.gov/38556347/
https://www.researchgate.net/publication/379391596_Assessment_of_thiamylal_sodium_as_a_euthanasia_drug_in_mice
https://www.benchchem.com/product/b1683129?utm_src=pdf-body
https://www.benchchem.com/product/b1683129?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Thiamylal - Wikipedia [en.wikipedia.org]

2. Medicinal chemistry of Thiamylal Sodium - Medicinal Chemistry Lectures Notes
[medicinal-chemistry-notes.blogspot.com]

3. What is the mechanism of Thiamylal Sodium? [synapse.patsnap.com]

4. What is Thiamylal Sodium used for? [synapse.patsnap.com]

5. Thiamylal | C12H18N2O2S | CID 3032285 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Thiamylal-sparing effect of midazolam for canine endotracheal intubation. A clinical study
of 118 dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

7. avmajournals.avma.org [avmajournals.avma.org]

8. Pharmacokinetics of pentobarbital and thiamylal as combined anesthetics in sheep -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Assessment of thiamylal sodium as a euthanasia drug in mice - PMC
[pmc.ncbi.nlm.nih.gov]

11. Assessment of thiamylal sodium as a euthanasia drug in mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Pharmacokinetics of thiamylal enantiomers in humans - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Physiologic changes in the dog anesthetized with thiamylal and enflurane - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. Minsky DTIC [dtic.minsky.ai]

To cite this document: BenchChem. [Application Notes and Protocols: Anesthetic Induction
with Thiamylal in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683129#anesthetic-induction-with-thiamylal-in-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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